Cas no 953906-76-8 (5-(trifluoromethoxy)-2,3-dihydro-1H-indole)

5-(trifluoromethoxy)-2,3-dihydro-1H-indole is a versatile organic compound with significant applications in medicinal chemistry. It exhibits potent bioactivity and is known for its unique structural properties, making it an attractive candidate for drug discovery. The trifluoromethoxy group enhances its solubility and stability, while the dihydro-indole core contributes to its pharmacophoric nature. This compound is highly valued for its potential in synthesizing novel therapeutic agents with diverse biological activities.

5-(trifluoromethoxy)-2,3-dihydro-1H-indole structure

953906-76-8 structure

Product Name:5-(trifluoromethoxy)-2,3-dihydro-1H-indole

CAS No:953906-76-8

MF:C₉H₈F₃NO

MW:203.1611328125

MDL:MFCD09733366

CID:1007028

PubChem ID:16786608

Update Time:2025-11-01

5-(trifluoromethoxy)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5-(trifluoromethoxy)-1H-indole
- 1H-Indole, 2,3-dihydro-5-(trifluoromethoxy)-
- 5-(trifluoromethoxy)-2,3-dihydro-1H-indole
- 5-(trifluoromethoxy)indoline
- F95549
- MRLUMPSIODLMLL-UHFFFAOYSA-N
- EN300-338863
- 953906-76-8
- SB65398
- 2,3-Dihydro-5-(trifluoromethoxy)-1H-indole
- MDL： MFCD09733366
- Inchi： 1S/C9H8F3NO/c10-9(11,12)14-7-1-2-8-6(5-7)3-4-13-8/h1-2,5,13H,3-4H2
- InChI Key： MRLUMPSIODLMLL-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC2=C(C=1)CCN2)(F)F

Computed Properties

Exact Mass: 203.05579836g/mol
Monoisotopic Mass: 203.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 21.3Å²

Experimental Properties

Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 236.8±40.0 ºC (760 Torr),
Flash Point: 97.0±27.3 ºC,
Solubility: Very slightly soluble (0.83 g/l) (25 º C),

5-(trifluoromethoxy)-2,3-dihydro-1H-indole Pricemore >>

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